Cas no 2679939-94-5 (ethyl (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoate)

• Product Name: ethyl (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoate
• CAS No: 2679939-94-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5652356
• PubChem ID: 165909087
• Update Time: 2025-05-23

ethyl (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28278589
• 2679939-94-5
• ethyl (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoate

• Inchi： 1S/C12H14N2O4/c1-2-17-11(15)8(13)5-7-3-4-10-9(6-7)14-12(16)18-10/h3-4,6,8H,2,5,13H2,1H3,(H,14,16)/t8-/m0/s1
• InChI Key： KYPGGYFQSRYJCB-QMMMGPOBSA-N
• SMILES： O1C(NC2=C1C=CC(=C2)C[C@@H](C(=O)OCC)N)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl (2S)-2-amino-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-5-yl)propanoate

Ethyl (2S)-2-Amino-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-5-Yl)Propanoate: A Comprehensive Overview

The compound Ethyl (2S)-2-Amino-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-5-Yl)Propanoate, identified by the CAS registry number 2679939-94-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by an ethyl ester group attached to a propanoic acid backbone, which is further substituted with an amino group at the second carbon and a benzoxazole moiety at the third carbon. The benzoxazole ring system, a fused bicyclic structure consisting of a benzene ring and an oxazole ring, contributes to the compound's stability and reactivity. The stereochemistry at the second carbon (denoted by the (S) configuration) plays a crucial role in determining the compound's biological activity and selectivity.

Recent studies have highlighted the importance of this compound in various research areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. The amino group and ester functionality provide versatile sites for further chemical modifications, enabling the creation of complex molecular architectures with tailored properties.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One prominent approach involves the coupling of an amino alcohol with a benzoxazole derivative under specific reaction conditions. This method not only ensures high yields but also maintains the stereochemical integrity of the molecule, which is critical for its intended applications.

The application potential of this compound extends beyond pharmaceuticals. Its ability to form stable amide bonds makes it a valuable building block in peptide synthesis and material chemistry. Additionally, studies have shown that this compound exhibits interesting optical properties due to its conjugated aromatic system, which could be exploited in optoelectronic materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzoxazole moiety significantly influences the molecule's electronic distribution, enhancing its ability to participate in various chemical transformations.

In conclusion, Ethyl (2S)-2-Amino-3-(2-Oxo-2,3-Dihydro-1,3-Benzoxazol-5-Yl)Propanoate stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.